1-(2,5-Dimethoxyphenyl)-3-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea
Description
1-(2,5-Dimethoxyphenyl)-3-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C21H23N3O4S and its molecular weight is 413.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
The compound 1-(2,5-Dimethoxyphenyl)-3-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea and its derivatives are involved in multicomponent synthesis processes. For instance, they have been used in the synthesis of 2,5-dioxo- and 4-aryl-5-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydroquinazolines, a class of compounds with potential biological applications (Tonkikh et al., 2004). Moreover, derivatives of this compound have been synthesized through the reaction of different substituted alpha-cyanooxiranes with thiourea, resulting in the formation of unique 2-aminothiazolinone and 2-aminothiazole derivatives, which are relevant in crystallography and molecular structure studies (Toplak et al., 2003).
Potential Antimicrobial Agents
Compounds derived from 1-(2,5-Dimethoxyphenyl)-3-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea have shown potential as antimicrobial agents. For instance, certain quinazolines synthesized from related structures exhibited antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial therapies (Desai et al., 2007).
Anticonvulsant and Antimicrobial Activities
Some derivatives of this compound have been studied for their anticonvulsant and antimicrobial activities. These studies are important for developing new therapeutic agents for treating convulsions and bacterial infections (Rajasekaran et al., 2013).
Pharmaceutical Applications
The compound's derivatives have also been explored for their potential in pharmaceutical applications. For example, certain derivatives have been synthesized and evaluated for their antibacterial and anti-HIV activities, indicating the broader pharmaceutical relevance of these compounds (Patel et al., 2007).
properties
IUPAC Name |
1-(2,5-dimethoxyphenyl)-3-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S/c1-26-15-5-4-13-10-14(20(25)23-17(13)11-15)8-9-22-21(29)24-18-12-16(27-2)6-7-19(18)28-3/h4-7,10-12H,8-9H2,1-3H3,(H,23,25)(H2,22,24,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTLMXSDVZYLBAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=C(C=CC(=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethoxyphenyl)-3-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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